Cas no 63992-05-2 (1-Propanone,1-(3-butyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-)

1-Propanone,1-(3-butyl-3,8-diazabicyclo[3.2.1]oct-8-yl)- structure
63992-05-2 structure
Product Name:1-Propanone,1-(3-butyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-
CAS No:63992-05-2
MF:C13H24N2O
MW:224.342463493347
CID:503941
PubChem ID:46301
Update Time:2025-04-19

1-Propanone,1-(3-butyl-3,8-diazabicyclo[3.2.1]oct-8-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3-butyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-
    • 1-(3-butyl-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
    • 3-Butyl-8-propionyl-3,8-diazabicyclo[3.2.1]octane
    • 1-(3-Butyl-3,8-diazabicyclo[3.2.1]oct-8-yl)propan-1-one
    • BRN 0610917
    • 63992-05-2
    • 3,8-DIAZABICYCLO(3.2.1)OCTANE, 3-BUTYL-8-PROPIONYL-
    • 3-Butyl-8-propionyl-3,8-diazabicyclo(3.2.1)octane
    • DTXSID90981859
    • Inchi: 1S/C13H24N2O/c1-3-5-8-14-9-11-6-7-12(10-14)15(11)13(16)4-2/h11-12H,3-10H2,1-2H3
    • InChI Key: AUWINJMOPSMDNR-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C2CN(CCCC)CC1CC2

Computed Properties

  • Exact Mass: 224.18902
  • Monoisotopic Mass: 224.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.004
  • Boiling Point: 343.4°C at 760 mmHg
  • Flash Point: 139.1°C
  • Refractive Index: 1.496
  • PSA: 23.55
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